Cas no 919293-81-5 (Butanoic acid, 2,3-dimethyl-2-[(4-methylphenyl)sulfonyl]-)

• Product Name: Butanoic acid, 2,3-dimethyl-2-[(4-methylphenyl)sulfonyl]-
• CAS No: 919293-81-5
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 764546
• PubChem ID: 71425293
• Update Time: 2025-04-19

Butanoic acid, 2,3-dimethyl-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dimethyl-2-[(4-methylphenyl)sulfonyl]-
• 2,3-dimethyl-2-(4-methylphenyl)sulfonylbutanoic acid
• 919293-81-5
• 2,3-Dimethyl-2-(4-methylbenzene-1-sulfonyl)butanoic acid
• DTXSID70844079

• Inchi： 1S/C13H18O4S/c1-9(2)13(4,12(14)15)18(16,17)11-7-5-10(3)6-8-11/h5-9H,1-4H3,(H,14,15)
• InChI Key： OLVGMBCSHCRZPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C(=O)O)(C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.09258022g/mol
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų